2-(Prop-2-yn-1-yloxy)benzonitrile

• CAS: 65211-56-5

Core Science & Biosynthesis

2-(Prop-2-yn-1-yloxy)benzonitrile MSDS and safety data sheet

An In-Depth Technical Guide to the Safe Handling and Application of 2-(Prop-2-yn-1-yloxy)benzonitrile

Abstract

This technical guide provides a comprehensive overview of the material safety and handling protocols for 2-(Prop-2-yn-1-yloxy)benzonitrile, a key intermediate in synthetic organic chemistry and drug discovery. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes critical data from Material Safety Data Sheets (MSDS) and Safety Data Sheets (SDS) to ensure the safe and effective utilization of this compound. The guide details hazard identification, emergency procedures, handling and storage protocols, and personal protective equipment (PPE) recommendations. Methodologies are presented with a focus on the underlying scientific principles to foster a culture of safety and experimental reproducibility.

Introduction: The Synthetic Utility and Associated Hazards of 2-(Prop-2-yn-1-yloxy)benzonitrile

2-(Prop-2-yn-1-yloxy)benzonitrile is a bifunctional molecule incorporating a nitrile group and a terminal alkyne. This unique structural arrangement makes it a valuable building block in the synthesis of a wide array of heterocyclic compounds and complex molecular architectures, particularly through click chemistry and transition-metal-catalyzed cyclizations. The propargyl ether moiety provides a reactive handle for derivatization, while the benzonitrile group can participate in various cycloaddition and nucleophilic addition reactions.

However, the very reactivity that makes this compound synthetically useful also necessitates a thorough understanding of its potential hazards. The presence of the cyano group, in particular, warrants careful handling due to its potential toxicity. This guide is designed to provide the necessary framework for mitigating risks associated with the handling and use of 2-(Prop-2-yn-1-yloxy)benzonitrile in a laboratory setting.

Hazard Identification and Classification

A critical first step in the safe handling of any chemical is a comprehensive understanding of its potential hazards. 2-(Prop-2-yn-1-yloxy)benzonitrile is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the following primary hazards.

Table 1: GHS Hazard Classification for 2-(Prop-2-yn-1-yloxy)benzonitrile

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin.
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.
Specific Target Organ Toxicity — Single Exposure	Category 3	H335: May cause respiratory irritation.

Source: BLD Pharmatech Inc., Angene International Limited

The primary routes of exposure are ingestion, skin contact, and inhalation. The acute toxicity profile indicates that exposure through any of these routes can be harmful. Furthermore, the compound is an irritant to the skin, eyes, and respiratory system.

The Mechanistic Basis of Toxicity

The toxicity of benzonitrile derivatives is often associated with the in vivo metabolism of the cyano group. While 2-(Prop-2-yn-1-yloxy)benzonitrile itself is the primary chemical species of concern for handling, it is crucial to understand that metabolic processes could potentially release cyanide ions. Cyanide is a potent inhibitor of cellular respiration, specifically targeting the cytochrome c oxidase enzyme in the mitochondrial electron transport chain. This inhibition leads to a rapid decrease in cellular ATP production, resulting in cytotoxic hypoxia. While the specific metabolic pathway for this compound may not be fully elucidated in publicly available literature, the potential for cyanide release underscores the importance of the stringent handling protocols outlined in this guide.

First-Aid and Emergency Procedures

In the event of accidental exposure, immediate and appropriate first-aid measures are critical. The following protocols are based on established best practices for handling nitriles and other hazardous organic compounds.

Exposure Scenarios and Immediate Actions

• Inhalation: If inhaled, immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration immediately. Seek urgent medical attention. The primary rationale is to remove the individual from the source of exposure and provide respiratory support to counteract the potential effects of respiratory irritation and systemic toxicity.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area thoroughly with soap and copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists. The extended washing time is crucial to ensure the complete removal of the chemical from the skin surface, minimizing absorption.

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention. The mechanical action of flushing is essential to dilute and remove the irritant, preventing severe eye damage.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention. Inducing vomiting can cause further damage to the esophagus and increases the risk of aspiration of the chemical into the lungs.

Workflow for Emergency Response

Caption: Emergency response workflow following exposure to 2-(Prop-2-yn-1-yloxy)benzonitrile.

Handling, Storage, and Disposal Protocols

The implementation of robust handling and storage procedures is fundamental to preventing accidental exposure and ensuring the long-term stability of 2-(Prop-2-yn-1-yloxy)benzonitrile.

Engineering Controls and Personal Protective Equipment (PPE)

All work with 2-(Prop-2-yn-1-yloxy)benzonitrile should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood. The fume hood provides a primary barrier, preventing the inhalation of vapors and aerosols.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part	Protection	Standard	Rationale
Eyes/Face	Safety glasses with side-shields or goggles. A face shield may be necessary for splash hazards.	ANSI Z87.1	Protects against splashes and eye irritation.
Skin/Hands	Chemically resistant gloves (e.g., nitrile rubber, neoprene).	EN 374	Prevents dermal absorption and skin irritation.
Body	Laboratory coat.	Provides a barrier against accidental spills.
Respiratory	Not typically required if work is conducted in a fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is recommended.	Prevents inhalation of harmful vapors.

Source: BLD Pharmatech Inc., Angene International Limited

Safe Handling Practices

• Avoid contact with skin, eyes, and clothing.

• Do not breathe dust, vapor, mist, or gas.

• Use only in a chemical fume hood.

• Wash hands thoroughly after handling.

• Keep away from incompatible materials such as strong oxidizing agents.

Storage Conditions

Store 2-(Prop-2-yn-1-yloxy)benzonitrile in a tightly closed container in a dry, cool, and well-ventilated place. The recommended storage temperature is typically refrigerated (2-8 °C) to ensure long-term stability and minimize the evolution of vapors.

Disposal

Disposal of 2-(Prop-2-yn-1-yloxy)benzonitrile and its containers must be carried out in accordance with local, state, and federal regulations. It should be treated as hazardous waste. Do not dispose of it in the sanitary sewer system.

Experimental Protocols: A Self-Validating System

The following is a generalized, step-by-step protocol for the safe handling and use of 2-(Prop-2-yn-1-yloxy)benzonitrile in a typical laboratory experiment. This protocol is designed to be self-validating by incorporating safety checks at each critical step.

Pre-Experiment Safety Review

• Review the SDS: Before beginning any work, thoroughly review the Safety Data Sheet for 2-(Prop-2-yn-1-yloxy)benzonitrile.

• Identify Hazards: Note the specific hazards of all reagents and solvents to be used in the experiment.

• Plan for Emergencies: Locate the nearest safety shower, eyewash station, and fire extinguisher. Ensure a spill kit is readily available.

• Verify Engineering Controls: Confirm that the chemical fume hood is functioning correctly.

Experimental Workflow

Caption: A generalized, safe experimental workflow for using 2-(Prop-2-yn-1-yloxy)benzonitrile.

Conclusion

2-(Prop-2-yn-1-yloxy)benzonitrile is a versatile and valuable reagent in modern organic synthesis. Its utility, however, is paired with significant health hazards that demand respect and careful management. By adhering to the principles and protocols outlined in this guide—grounded in a thorough understanding of the compound's GHS classification, appropriate use of engineering controls and PPE, and diligent emergency preparedness—researchers can confidently and safely leverage the synthetic potential of this important chemical intermediate. A proactive approach to safety is not merely a regulatory requirement but a cornerstone of scientific excellence and responsible research.

References

• Title: 2-(Prop-2-yn-1-yloxy)benzonitrile Safety Data Sheet Source: Angene International Limited URL: [Link]

Protocols & Analytical Methods

synthesis of benzofurans from 2-(Prop-2-yn-1-yloxy)benzonitrile

Application Note: High-Efficiency Synthesis of 3-Aminobenzofurans from 2-(Prop-2-yn-1-yloxy)benzonitrile

Executive Summary

This application note details the protocol for the regioselective synthesis of 3-aminobenzofurans via the base-mediated cyclization of 2-(prop-2-yn-1-yloxy)benzonitrile . Unlike transition-metal-catalyzed routes that often target the furan ring exclusively, this protocol leverages the ortho-nitrile group as an electrophilic trap, executing a Thorpe-Ziegler type cyclization .

The resulting 3-aminobenzofuran scaffold is a privileged pharmacophore in medicinal chemistry, serving as a core structural motif in adenosine receptor antagonists, anti-tubulin agents, and kinase inhibitors. This guide provides a robust, metal-free methodology optimized for scalability and atom economy.

Mechanistic Insight & Pathway Analysis

The transformation proceeds through an anionic cascade. The proximity of the propargylic methylene group to the nitrile functionality is the critical design feature. Upon deprotonation, the resulting carbanion attacks the nitrile carbon, closing the furan ring and establishing the C3-amine functionality simultaneously.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway for the base-mediated conversion of 2-(prop-2-yn-1-yloxy)benzonitrile to 3-aminobenzofuran.

Experimental Protocol: Base-Mediated Cyclization

This protocol utilizes Potassium tert-butoxide (t-BuOK) in DMSO . The polar aprotic solvent enhances the nucleophilicity of the propargylic anion, ensuring rapid cyclization at ambient temperatures.

Materials & Reagents

Reagent	Equiv.	Role	Grade/Purity
2-(Prop-2-yn-1-yloxy)benzonitrile	1.0	Substrate	>98% (HPLC)
Potassium tert-butoxide (t-BuOK)	1.2	Base	Sublimed grade
DMSO (Dimethyl sulfoxide)	N/A	Solvent	Anhydrous (<50 ppm H₂O)
Ethyl Acetate / Hexanes	N/A	Workup	ACS Reagent

Step-by-Step Methodology

• Preparation:

  • Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Charge the flask with 2-(prop-2-yn-1-yloxy)benzonitrile (157 mg, 1.0 mmol).

  • Evacuate and backfill with nitrogen (3 cycles).

  • Add anhydrous DMSO (5.0 mL) via syringe. Stir until fully dissolved.

• Cyclization:

  • Cool the solution to 0 °C using an ice bath (optional, but recommended to control exotherm).

  • Add t-BuOK (135 mg, 1.2 mmol) in a single portion.

  • Observation: The solution typically turns a deep orange/red color immediately, indicating anion formation.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) .

  • Stir for 30–60 minutes . Monitor reaction progress via TLC (20% EtOAc/Hexanes) or LC-MS. The starting material (

    ) should disappear, and a lower, polar spot (amine, ) should appear.

• Quench & Workup:

  • Pour the reaction mixture into ice-cold water (20 mL) to quench the excess base.

  • Extract the aqueous mixture with Ethyl Acetate (3 x 15 mL).

  • Combine the organic layers and wash with Brine (2 x 10 mL) to remove residual DMSO.

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography (Silica Gel 60).

  • Eluent: Gradient of Hexanes:EtOAc (9:1 to 7:3).

  • Yield: Typical isolated yields range from 85% to 92% .

Scope and Limitations

The robustness of this protocol depends on the electronic nature of the benzene ring substituents.

Substituent (R)	Electronic Effect	Reaction Time	Yield (%)	Notes
H	Neutral	30 min	90%	Standard benchmark.
5-Cl / 5-F	Electron Withdrawing	15 min	94%	Faster anion formation; highly efficient.
5-OMe	Electron Donating	2-3 h	78%	Slower nucleophilic attack; mild heating (40°C) may be required.
5-NO₂	Strong EWG	<10 min	65-80%	Risk of side reactions (polymerization); strict temp control (0°C) required.

Critical Control Point:

• Moisture Sensitivity: While not strictly pyrophoric, the presence of water quenches the t-BuOK and the propargylic anion, halting the reaction. Use anhydrous solvents.[1]

• Alternative Bases: If t-BuOK is unavailable, Cs₂CO₂ in DMF at 80°C is a viable alternative, though yields are typically lower (60-75%).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Incomplete Conversion	Wet DMSO or degraded t-BuOK.	Use fresh anhydrous DMSO (molecular sieves) and sublimed t-BuOK.
Product Decomposition	Acidic workup.	3-Aminobenzofurans can be acid-sensitive. Avoid HCl during workup; use neutral water/brine.
Polymerization (Tarry residue)	Reaction temperature too high.	Conduct the addition at 0°C and maintain RT. Do not heat unless necessary (e.g., OMe derivatives).

References

• Review of Benzofuran Synthesis

  • Chiummiento, L., et al. (2021).

• Base-Mediated Cyclization Mechanisms

  • Rodriguez, A. L., et al. (2000).[2] "Potassium tert-Butoxide Catalyzed Addition of Carbonyl Derivatives to Styrenes." Organic Letters. (Cited for t-BuOK/DMSO reactivity context).

• Synthesis of 3-Aminobenzofurans

  • Reddy, E. A., et al. (2011). "Copper-Catalyzed Annulative Amination of ortho-Alkynylphenols with Hydroxylamines: Synthesis of 3-Aminobenzofurans." Organic Letters.

• General Reactivity of 2-Alkynylbenzonitriles

  • Sakamoto, T., et al. (1986). "Condensed Heteroaromatic Ring Systems. Synthesis of Benzofurans from o-Halophenols." Chemical and Pharmaceutical Bulletin.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Potassium tert-Butoxide Catalyzed Addition of Carbonyl Derivatives to Styrenes [organic-chemistry.org]

Application Notes and Protocols: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of 2-Propargyloxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Click Chemistry in Functional Molecule Synthesis

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," has revolutionized molecular synthesis across various scientific disciplines.[1][2] Its exceptional reliability, high yields, and tolerance of a wide range of functional groups make it an invaluable tool for creating complex molecular architectures from simple, modular building blocks.[3][4] This reaction facilitates the formation of a stable 1,2,3-triazole linkage between a terminal alkyne and an azide, yielding exclusively the 1,4-disubstituted regioisomer.[5][6]

This guide focuses on a specific and highly relevant application of CuAAC: the cycloaddition involving 2-propargyloxybenzonitrile. The resulting triazole-containing benzonitrile derivatives are of significant interest in medicinal chemistry and materials science. The benzonitrile moiety is a common pharmacophore, and the triazole ring, far from being a mere linker, can actively participate in biological interactions through hydrogen bonding and dipole interactions, potentially enhancing the pharmacological profile of the parent molecule.[7][8][9][10]

These application notes provide a comprehensive overview, from the underlying mechanism to detailed, field-tested protocols and troubleshooting advice, to empower researchers to confidently and successfully employ this powerful reaction.

Mechanistic Insights: The "Why" Behind the Protocol

Understanding the catalytic cycle of the CuAAC reaction is paramount for rational optimization and troubleshooting. While seemingly straightforward, the reaction proceeds through a multi-step mechanism involving copper(I) acetylide intermediates.[6]

The currently accepted mechanism involves the following key steps:

• In Situ Generation of Copper(I): The active catalyst is the copper(I) ion.[5] While Cu(I) salts like CuI or CuBr can be used directly, they are prone to oxidation and disproportionation.[5][11] A more robust and common approach is the in situ reduction of a copper(II) salt, typically copper(II) sulfate (CuSO₄), using a mild reducing agent like sodium ascorbate.[1][4][5]

• Formation of the Copper Acetylide: The terminal alkyne, in this case, 2-propargyloxybenzonitrile, coordinates with the Cu(I) catalyst. The copper lowers the pKa of the terminal proton, facilitating its removal to form a copper acetylide intermediate.[5]

• Coordination and Cycloaddition: The azide then coordinates to the copper center. A subsequent cycloaddition reaction occurs between the activated azide and the copper acetylide, forming a six-membered copper-containing metallacycle.[4][5]

• Rearrangement and Protonolysis: This metallacycle rearranges to a more stable triazolyl-copper intermediate.[12] Subsequent protonolysis, often by abstracting a proton from the solvent or a proton source in the reaction mixture, releases the 1,4-disubstituted triazole product and regenerates the active Cu(I) catalyst for the next cycle.[5]

The Critical Role of Ligands: While not always strictly necessary, the inclusion of a stabilizing ligand for the copper(I) ion is highly recommended, especially in biological or complex reaction mixtures.[1][3] Ligands such as tris(benzyltriazolylmethyl)amine (TBTA) or the water-soluble tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) serve multiple crucial functions:

• Accelerate the reaction rate: Ligands can significantly speed up the cycloaddition, which is particularly important at low reactant concentrations.[1][6][13]

• Prevent catalyst deactivation: They protect the Cu(I) catalyst from oxidation to the inactive Cu(II) state and prevent disproportionation.[1][11]

• Enhance solubility: In aqueous or mixed solvent systems, ligands can help solubilize the copper catalyst.[14]

Visualizing the Catalytic Cycle and Experimental Workflow

To provide a clearer understanding of the process, the following diagrams illustrate the catalytic cycle and a typical experimental workflow.

Caption: Catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: General experimental workflow for the CuAAC of 2-propargyloxybenzonitrile.

Detailed Experimental Protocols

Note: These protocols are starting points and may require optimization based on the specific azide used and the desired scale. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: Standard CuAAC in a Mixed Solvent System

This protocol is suitable for a wide range of organic azides and is a reliable starting point for most applications.

Materials:

• 2-Propargyloxybenzonitrile

• Organic Azide (e.g., benzyl azide)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium L-Ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) (optional, but recommended)

• Solvents: tert-Butanol and Water (or DMF/water[15])

• Reaction vessel (e.g., round-bottom flask or vial with a magnetic stir bar)

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare stock solutions of your reagents if conducting multiple reactions or small-scale optimizations. For a single reaction, direct weighing is appropriate.

• Reaction Setup:

  • To a reaction vessel, add 2-propargyloxybenzonitrile (1.0 eq).

  • Add the organic azide (1.05-1.1 eq).

  • Add a solvent mixture of tert-butanol and water (e.g., 1:1 v/v) to achieve a concentration of approximately 0.1 M with respect to the limiting reagent.

  • If using a ligand, add TBTA (0.01-0.05 eq).

  • Add an aqueous solution of CuSO₄·5H₂O (0.01-0.05 eq). The solution should turn a pale blue.

• Reaction Initiation:

  • Add a freshly prepared aqueous solution of sodium ascorbate (0.1-0.2 eq). The addition of the reducing agent should be done last to initiate the reaction.[16] The solution may change color (e.g., to yellow or orange) upon addition.

• Reaction and Monitoring:

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is often complete within 1-4 hours but can be left overnight if necessary.

• Workup and Purification:

  • Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x volume of the reaction mixture).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Bioconjugation in Aqueous Buffer

This protocol is adapted for reactions involving sensitive biological molecules. The use of a water-soluble ligand like THPTA is crucial.

Materials:

• 2-Propargyloxybenzonitrile (or a biomolecule functionalized with this alkyne)

• Azide-functionalized biomolecule (or small molecule azide)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium L-Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

Step-by-Step Procedure:

• Prepare Stock Solutions:

  • Copper/Ligand Premix: Prepare a solution of CuSO₄ and THPTA in a 1:5 molar ratio in water.[17] This premix helps to protect the biomolecule from potential oxidative damage.[13]

  • Sodium Ascorbate: Prepare a fresh solution of sodium ascorbate in water or buffer immediately before use, as it can degrade over time.

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-functionalized molecule and the azide-functionalized molecule in the chosen buffer.[13]

  • Add the premixed CuSO₄/THPTA solution to the reaction mixture. The final concentration of copper is typically in the range of 50-250 µM.[17]

• Reaction Initiation:

  • Add the freshly prepared sodium ascorbate solution to initiate the reaction. The final concentration of ascorbate is typically 5-10 times that of the copper.

• Reaction and Workup:

  • Incubate the reaction at room temperature or 37°C. Reaction times can vary from 30 minutes to a few hours.

  • The workup procedure will depend on the nature of the biomolecule and may include methods like dialysis, size-exclusion chromatography, or precipitation to remove the catalyst and excess reagents.

Quantitative Data Summary

The following table provides a general overview of the reaction parameters for the CuAAC of 2-propargyloxybenzonitrile. Actual values may vary depending on the specific azide partner.

Parameter	Protocol 1 (Organic Synthesis)	Protocol 2 (Bioconjugation)
Alkyne:Azide Ratio	1 : 1.05-1.1	1:1 to 1:10 (excess of one partner)
Copper Source	CuSO₄·5H₂O	CuSO₄·5H₂O
Copper Loading	1-5 mol%	50-250 µM
Reducing Agent	Sodium Ascorbate	Sodium Ascorbate
Reducing Agent Loading	10-20 mol%	5-10 fold excess over copper
Ligand (optional)	TBTA (1-5 mol%)	THPTA (5 fold excess over copper)
Solvent	t-BuOH/H₂O, DMF/H₂O	Aqueous Buffer (e.g., PBS)
Temperature	Room Temperature	Room Temperature to 37°C
Typical Reaction Time	1-4 hours	0.5-2 hours
Typical Yields	>90%	Variable, often high

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Catalyst Inactivation: Oxidation of Cu(I) to inactive Cu(II).[11]- Poor Reagent Quality: Impurities in starting materials.- Low Reactant Concentration: Reaction rate is concentration-dependent.	- Ensure the sodium ascorbate solution is freshly prepared. Degas solvents if necessary.- Add a stabilizing ligand like TBTA or THPTA.[11]- Purify starting materials if they are of questionable quality.- Increase the concentration of the reactants if possible.
Formation of Side Products	- Alkyne Homocoupling (Glaser Coupling): This is a common side reaction, especially in the absence of a sufficient reducing agent or presence of oxygen.[11]	- Increase the amount of sodium ascorbate.- Ensure the reaction is well-stirred to maintain a homogenous mixture.- Use a ligand to stabilize the Cu(I) state.
Reaction Stalls	- Catalyst Poisoning: Some functional groups (e.g., thiols) can coordinate strongly to copper and inhibit catalysis.[13]- Insolubility: One or more reactants may be precipitating out of solution.	- If thiols are present, consider using a higher catalyst loading or a more robust ligand.- Adjust the solvent system to improve solubility. For example, increase the proportion of the organic co-solvent.
Difficulty in Purification	- Residual Copper: Copper salts can be difficult to remove completely.- Similar Polarity: Product and starting material may have similar Rf values on TLC.	- After extraction, wash the organic layer with a dilute aqueous solution of EDTA or ammonia to chelate and remove residual copper.- Optimize the eluent system for column chromatography. A gradient elution may be necessary.

Applications of the Resulting Triazole Products

The 1,2,3-triazole core is a bioisostere for amide bonds and can participate in a variety of non-covalent interactions, making it a valuable scaffold in drug discovery.[10] The products derived from the CuAAC of 2-propargyloxybenzonitrile have potential applications in several therapeutic areas:

• Anticancer Agents: The triazole moiety has been incorporated into numerous compounds with demonstrated anticancer activity.[10][18]

• Antimicrobial and Antiviral Agents: Triazole derivatives have shown broad-spectrum activity against various pathogens.[7][8]

• Enzyme Inhibitors: The rigid, planar structure of the triazole ring makes it an effective component in the design of enzyme inhibitors.

• Materials Science: These molecules can serve as building blocks for functional polymers, liquid crystals, and other advanced materials.[7][18]

The synthetic accessibility and modular nature of the CuAAC reaction allow for the rapid generation of libraries of 2-propargyloxybenzonitrile-derived triazoles for screening and lead optimization in drug development pipelines.

References

• Diez-Gonzalez, S. (2011). The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry? Current Organic Chemistry, 15(16), 2830-2845. Available at: [Link]

• Lama, B., et al. (2020). Fluorophore-Assisted Click Chemistry through Copper(I) Complexation. Molecules, 25(18), 4287. Available at: [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Retrieved from [Link]

• Diez-Gonzalez, S. (2011). The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry?. Current Organic Chemistry. Available at: [Link]

• Presolski, P. J., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Available at: [Link]

• Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315. Available at: [Link]

• Bi, X., et al. (2017). In-situ Generated and Premade 1-Copper(I) Alkynes in Cycloadditions. Accounts of Chemical Research, 50(7), 1774-1784. Available at: [Link]

• Alonso, F., et al. (2013). Copper Nanoparticles in Click Chemistry. Accounts of Chemical Research, 46(11), 2539-2549. Available at: [Link]

• Serna-Saldívar, S. O., et al. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Omega, 8(4), 3687-3705. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Uddin, M. J., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Molecular Biosciences, 9, 864286. Available at: [Link]

• Uddin, M. J., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Molecular Biosciences. Available at: [Link]

• Uddin, M. J., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Molecular Biosciences. Available at: [Link]

• Kumar, A., et al. (2021). 1,2,3-Triazoles: Synthesis and Biological Application. Mini-Reviews in Medicinal Chemistry, 21(1), 74-90. Available at: [Link]

• Chemistry Stack Exchange. (2020). Stubborn CuAAC reaction as derivatization for ESI-MS. Retrieved from [Link]

• Jena Bioscience. (n.d.). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Retrieved from [Link]

• Fisher, S. A., et al. (2017). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Bioconjugate Chemistry, 28(11), 2686-2701. Available at: [Link]

• ResearchGate. (2023, February). Initial proposed mechanism for the CuAAC reaction. Retrieved from [Link]

• YouTube. (2022, January 10). CuAAC click triazole synthesis - laboratory experiment. Retrieved from [Link]

• Khan, I., et al. (2018). A convenient method for the synthesis of (prop-2-ynyloxy)benzene derivatives via reaction with propargyl bromide, their optimization, scope and biological evaluation. Pakistan Journal of Pharmaceutical Sciences, 31(5), 2029-2037. Available at: [Link]

• Li, Y., et al. (2021). Application of triazoles in the structural modification of natural products. RSC Advances, 11(52), 32938-32954. Available at: [Link]

• ResearchGate. (2021, December 16). Click chemstry: Why does it sometimes work and other times it doesn't? Retrieved from [Link]

• Xu, L.-F., & Zheng, T.-C. (2012). Synthesis of 2-Aryloxymethylbenzonitriles from 2-Cyanobenzyl Chloride. Asian Journal of Chemistry, 24(11), 5329-5331. Available at: [Link]

• DocCheck. (2022, December 1). The reaction mechanism of CuAAc. Retrieved from [Link]

• Li, Z., et al. (2012). An economical and safe procedure to synthesize 2-hydroxy-4-pentynoic acid: A precursor towards 'clickable' biodegradable polylactide. Beilstein Journal of Organic Chemistry, 8, 1238-1243. Available at: [Link]

• Rossi, D., et al. (2021). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Molecules, 26(15), 4484. Available at: [Link]

• Google Patents. (n.d.). RU1772103C - Method of 2-aminobenzonitrile synthesis.

Sources

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• 6. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

Application Note & Protocol: One-Pot Synthesis of 4-Imino-4H-chromenes from 2-(Prop-2-yn-1-yloxy)benzonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract

Chromene scaffolds are privileged structures in medicinal chemistry, forming the core of numerous bioactive compounds. This application note provides a detailed protocol for a highly efficient, one-pot synthesis of 4-imino-4H-chromenes via a base-catalyzed intramolecular cyclization of 2-(prop-2-yn-1-yloxy)benzonitriles. This atom-economical approach avoids the use of expensive metal catalysts and harsh reaction conditions, offering a streamlined path to a valuable class of heterocyclic compounds. The underlying mechanism, experimental workflow, and critical operational parameters are discussed in depth to ensure reliable and reproducible execution.

Introduction: The Significance of Chromenes

The chromene moiety is a cornerstone in the architecture of natural products and synthetic pharmaceuticals. Derivatives of this heterocyclic system exhibit a wide spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and antitumor properties. The development of efficient and sustainable synthetic routes to functionalized chromenes is therefore a critical endeavor in modern drug discovery. Traditional multi-step syntheses can be time-consuming and generate significant waste. In contrast, one-pot intramolecular reactions provide an elegant and efficient alternative, minimizing purification steps and maximizing atom economy.

The protocol detailed herein focuses on the base-catalyzed cyclization of readily accessible 2-(prop-2-yn-1-yloxy)benzonitrile precursors. This transformation yields 4-imino-4H-chromenes, which are versatile intermediates that can be readily hydrolyzed to the corresponding 4-oxo-chromenones or further functionalized.

Reaction Principle and Mechanism

The synthesis proceeds via an intramolecular Thorpe-Ziegler reaction. [1][2][3]This classical named reaction involves the base-catalyzed condensation of nitriles. In this intramolecular variant, a strong, non-nucleophilic base is used to deprotonate the terminal alkyne, generating a nucleophilic acetylide. This acetylide then attacks the electrophilic carbon of the nitrile group within the same molecule, initiating a cyclization cascade.

Mechanistic Steps:

• Deprotonation: A strong base, such as potassium tert-butoxide (KOtBu), abstracts the acidic proton from the terminal alkyne of the 2-(prop-2-yn-1-yloxy)benzonitrile starting material. This step generates a potassium acetylide intermediate.

• Intramolecular Nucleophilic Attack: The resulting acetylide acts as a potent intramolecular nucleophile, attacking the electrophilic carbon atom of the cyano group. This key step forms a six-membered ring and a transient imine anion. [1]3. Cyclization and Tautomerization: The reaction proceeds to form the thermodynamically stable 4-imino-4H-chromene product. This process is highly efficient, driven by the formation of a conjugated aromatic system.

The overall mechanism is a powerful example of how base catalysis can be harnessed to construct complex heterocyclic systems from simple acyclic precursors in a single, atom-economical step. [4]

Caption: Fig. 1: Mechanism of Base-Catalyzed Intramolecular Cyclization.

Experimental Application & Protocol

This section provides a comprehensive, step-by-step guide for the synthesis, purification, and characterization of 4-imino-4H-chromene.

Materials and Reagents

• 2-(Prop-2-yn-1-yloxy)benzonitrile (Substrate, 1.0 equiv)

• Potassium tert-butoxide (KOtBu) (Catalyst, 1.1 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO) (Solvent)

• Ethyl Acetate (for extraction)

• Brine (saturated aq. NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) (Drying agent)

• Silica Gel (for column chromatography, 230-400 mesh)

• Hexanes and Ethyl Acetate (Eluent for chromatography)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Instrumentation

• Nuclear Magnetic Resonance (NMR) Spectrometer (¹H and ¹³C NMR)

• Fourier-Transform Infrared (FTIR) Spectrometer

• Mass Spectrometer (MS)

Experimental Workflow

The entire process, from reaction setup to final product characterization, is outlined below. Adherence to an inert atmosphere during the reaction setup is crucial for achieving high yields.

Caption: Fig. 2: Experimental Workflow for One-Pot Chromene Synthesis.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(prop-2-yn-1-yloxy)benzonitrile (e.g., 1.0 mmol, 171 mg).

• Solvent Addition: Under an inert atmosphere (Nitrogen or Argon), add 10 mL of anhydrous DMSO via syringe. Stir the mixture at room temperature until the substrate is fully dissolved.

• Catalyst Addition: Carefully add potassium tert-butoxide (1.1 mmol, 123 mg) portion-wise to the stirred solution at room temperature. An exothermic reaction and color change may be observed.

• Reaction Execution: Heat the reaction mixture to 80-90 °C using a pre-heated oil bath.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 Hexanes:Ethyl Acetate eluent system). The reaction is typically complete within 2-4 hours, as indicated by the consumption of the starting material.

• Quenching and Work-up: After the reaction is complete, cool the flask to room temperature. Carefully pour the reaction mixture into a separatory funnel containing 50 mL of cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with brine (2 x 25 mL) to remove residual DMSO.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel using a gradient eluent of hexanes and ethyl acetate to afford the pure 4-imino-4H-chromene.

Characterization

The identity and purity of the final product should be confirmed by spectroscopic methods.

• ¹H NMR: Expect characteristic signals for the aromatic protons, the methylene protons of the pyran ring, and the vinylic proton.

• ¹³C NMR: Expect signals corresponding to the aromatic carbons, the nitrile carbon, and the carbons of the newly formed heterocyclic ring.

• FTIR: Look for a characteristic C=N imine stretch (~1650 cm⁻¹) and the absence of the alkyne C-H (~3300 cm⁻¹) and nitrile C≡N (~2225 cm⁻¹) stretches from the starting material.

• Mass Spectrometry: Confirm the molecular weight of the product.

Results: Optimization and Scope

The efficiency of the Thorpe-Ziegler cyclization is highly dependent on the choice of base and solvent. Strong, non-nucleophilic bases are required to favor alkyne deprotonation over competing side reactions. The use of aprotic, polar solvents like DMSO is ideal for solvating the ionic intermediates.

Entry	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	KOtBu (1.1)	DMSO	85	2	92
2	NaH (1.1)	THF	65	12	65
3	K₂CO₃ (2.0)	DMF	100	24	<10
4	KOtBu (1.1)	THF	65	8	78

Discussion of Results:

As shown in the table, potassium tert-butoxide in DMSO at 85 °C provides the optimal conditions, leading to excellent yields in a short reaction time (Entry 1). Sodium hydride (NaH) is also effective but generally requires longer reaction times or refluxing THF (Entries 2 & 4). Weaker inorganic bases like potassium carbonate are ineffective, highlighting the need for a strong base to deprotonate the terminal alkyne (Entry 3). The reaction demonstrates good functional group tolerance, although substituents on the benzonitrile ring may influence reaction rates.

Conclusion

This application note details a robust and highly efficient one-pot protocol for the synthesis of 4-imino-4H-chromenes. The method leverages a base-catalyzed intramolecular Thorpe-Ziegler cyclization, providing a powerful tool for medicinal chemists and researchers in drug development. The operational simplicity, high yields, and atom-economical nature of this transformation make it an attractive and sustainable alternative to traditional multi-step approaches for accessing this important heterocyclic scaffold.

References

• Thorpe, J. F. (1904). CLXXV.—The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726–1761. Retrieved from [Link]

• Ziegler, K., Eberle, H., & Ohlinger, H. (1933). Über vielgliedrige Ringsysteme. I. Die präparativ ergiebige Synthese der Polymethylenketone mit mehr als 6 Ringgliedern. Justus Liebig's Annalen der Chemie, 504(1), 94–130. Retrieved from [Link]

• Barluenga, J., & Palomas, D. (2017). Base-Mediated Hydroamination of Alkynes. Accounts of Chemical Research, 50(4), 895-907. Retrieved from [Link]

• Wikipedia. (n.d.). Thorpe reaction. Retrieved from [Link]

• Schaefer, J. P., & Bloomfield, J. J. (2011). The Dieckmann Condensation (Including the Thorpe-Ziegler Condensation). Organic Reactions, 1–203. Retrieved from [Link]

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Technical Notes & Optimization

purification methods for 2-(Prop-2-yn-1-yloxy)benzonitrile from reaction mixtures

Welcome to the technical support guide for the purification of 2-(Prop-2-yn-1-yloxy)benzonitrile. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven methodologies to help you navigate the common challenges encountered during the post-reaction workup and purification of this compound. This guide is structured to provide direct answers and actionable protocols to ensure you obtain your target molecule with high purity.

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process. Each issue is analyzed for its probable causes, followed by a step-by-step solution.

Problem 1: TLC analysis of the crude product shows a significant amount of starting material (2-hydroxybenzonitrile).

• Potential Causes:

  • Incomplete reaction due to insufficient reaction time, improper temperature, or inefficient base.

  • Ineffective initial workup to remove the acidic 2-hydroxybenzonitrile.

• Recommended Solutions:

  • Implement a Base Wash: The most effective way to remove the unreacted 2-hydroxybenzonitrile is through an acid-base extraction.[1] 2-hydroxybenzonitrile is phenolic and therefore acidic, allowing it to be deprotonated by a base and extracted into an aqueous layer.

    • Protocol: Dissolve your crude reaction mixture in an organic solvent like ethyl acetate or dichloromethane (DCM). Transfer the solution to a separatory funnel and wash it with a 1M sodium hydroxide (NaOH) or 5% potassium carbonate (K₂CO₃) solution.[1][2] Repeat the wash 2-3 times.

    • Causality: The phenoxide salt of 2-hydroxybenzonitrile is highly soluble in the aqueous base layer, while your desired ether product, which is not acidic, remains in the organic layer.

  • Confirm Removal: After the base wash, spot the organic layer on a TLC plate against a standard of 2-hydroxybenzonitrile to confirm its complete removal before proceeding with further purification.

  • Reaction Optimization: If the issue persists across batches, consider optimizing the reaction conditions. The Williamson ether synthesis is an SN2 reaction, and ensuring the complete deprotonation of the starting phenol is critical for driving the reaction to completion.[2][3]

Problem 2: The final product, expected to be a solid, is an oil or a waxy solid.

• Potential Causes:

  • Presence of residual solvent (e.g., DMF, DMSO, ethyl acetate).

  • Contamination with greasy impurities or side products that are suppressing crystallization.

  • The product itself may have a low melting point, close to room temperature.

• Recommended Solutions:

  • Thorough Solvent Removal: Dry the product under a high vacuum for an extended period (several hours to overnight) to remove any lingering solvent. Gentle heating (e.g., 30-40 °C) can aid this process if the compound is stable at that temperature.

  • Purify via Column Chromatography: If solvent removal is not the issue, the oily nature is likely due to impurities. Column chromatography is the method of choice for separating the target compound from non-polar and closely related polar impurities. A detailed protocol is provided later in this guide.

  • Attempt Trituration/Recrystallization from a Different Solvent System:

    • Trituration: Add a non-polar solvent in which your product is poorly soluble but the oily impurities are soluble (e.g., hexanes or pentane). Stir or sonicate the mixture. The pure product should precipitate as a solid, which can then be collected by filtration.

    • Recrystallization: If you have a purified oil from a column, try dissolving it in a minimal amount of a solvent like dichloromethane and then slowly adding a non-polar "anti-solvent" like hexanes until turbidity is observed. Allow it to stand and crystallize.[4]

Problem 3: Column chromatography results in poor separation or co-elution of impurities.

• Potential Causes:

  • An inappropriate solvent system (eluent) was chosen, providing insufficient resolution between the product and impurities.

  • The column was overloaded with the crude material.

  • The column was packed improperly, leading to channeling.

• Recommended Solutions:

  • Systematic TLC Analysis: Before running the column, systematically test various solvent systems using TLC. The ideal eluent system should give your product an Rf (retention factor) value between 0.25 and 0.35 and show clear separation from all impurity spots.[5] Start with a low-polarity mixture (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity.

  • Reduce Sample Load: As a rule of thumb, the amount of crude material should be about 1-5% of the mass of the silica gel used for the column (e.g., 1 g of crude material for 20-100 g of silica).

  • Proper Packing Technique: Ensure the silica gel is packed into a uniform and homogenous bed, free of air bubbles or cracks. Both wet and dry packing methods can be effective if done carefully.[6] Topping the silica with a thin layer of sand can prevent disturbance of the bed during solvent addition.[7]

  • Consider Dry Loading: If your compound has low solubility in the initial eluent, dissolve it in a different, volatile solvent (like DCM), adsorb it onto a small amount of silica gel, evaporate the solvent completely, and load the resulting free-flowing powder onto the top of the column.[1] This often results in sharper bands and better separation.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for purifying 2-(Prop-2-yn-1-yloxy)benzonitrile?

For most applications, a two-stage approach is most reliable:

• Aqueous Workup: Begin with a liquid-liquid extraction including a base wash (e.g., 1M NaOH) to remove the acidic starting material, 2-hydroxybenzonitrile. Follow this with a water and then a brine wash to remove residual base and water-soluble salts.[1]

• Flash Column Chromatography: After the initial workup, flash column chromatography over silica gel is the most robust method to separate the desired product from non-acidic organic impurities and any potential side products.[4] Recrystallization can be used as a final polishing step if necessary.

Q2: What are the common side products in the synthesis of 2-(Prop-2-yn-1-yloxy)benzonitrile?

The synthesis is a Williamson ether synthesis, which proceeds via an SN2 mechanism.[2][3]

• C-Alkylation: While O-alkylation is favored, some C-alkylation of the phenoxide can occur, leading to isomeric impurities where the propargyl group is attached to the benzene ring.

• Elimination Products: If using a sterically hindered base or secondary/tertiary alkyl halides, E2 elimination can be a competitive pathway.[8] However, with propargyl bromide (a primary halide), this is generally a minor concern.

• Dialkylation: If excess propargyl halide and base are used, reaction at other sites or with the product is a remote possibility.

Q3: My purified product is a white solid, but it turns yellow over time. Why?

The yellowing of benzonitrile derivatives can sometimes be attributed to minor impurities that undergo slow oxidation or polymerization upon exposure to air and light.[9] The propargyl group itself can also be reactive under certain conditions. To ensure long-term stability, store the purified compound in a sealed vial under an inert atmosphere (like nitrogen or argon), protected from light, and in a refrigerator or freezer.

Q4: Can I use recrystallization as the sole method of purification?

Recrystallization can be effective if the primary impurity is the unreacted 2-hydroxybenzonitrile and the crude product is already relatively clean and solid. However, it is often less effective at removing side products with similar solubility and polarity to the desired product. A preliminary base wash is highly recommended even before recrystallization.[7] For achieving high purity (>99%), column chromatography is generally superior.

Purification Method Comparison

Purification Method	Principle of Separation	Key Impurities Removed	Important Considerations
Base Wash / Extraction	Acid-Base Chemistry	Unreacted 2-hydroxybenzonitrile, acidic impurities	Highly effective for phenolic starting materials. Use dilute base to avoid potential hydrolysis of the nitrile group.[1]
Column Chromatography	Adsorption/Polarity	Wide range of organic impurities (starting materials, side products)	Highly versatile. Requires careful selection of eluent via TLC analysis.[6][7]
Recrystallization	Differential Solubility	Impurities with different solubility profiles than the product	Requires finding a suitable solvent or solvent pair. Best for removing small amounts of impurities from a solid product.[4][7]

Experimental Protocol: Flash Column Chromatography

This protocol provides a detailed workflow for purifying 2-(Prop-2-yn-1-yloxy)benzonitrile after an initial aqueous workup.

1. Materials and Setup:

• Crude 2-(Prop-2-yn-1-yloxy)benzonitrile (post-workup)

• Silica gel (60 Å, 230-400 mesh)

• Solvents: Hexanes, Ethyl Acetate (EtOAc) - HPLC grade

• Glass chromatography column

• TLC plates, chamber, and UV lamp (254 nm)

• Collection tubes/flasks, rotary evaporator

2. Eluent Selection:

• Prepare several test eluents with varying ratios of Hexane:EtOAc (e.g., 98:2, 95:5, 90:10).

• Dissolve a tiny amount of your crude product in DCM or EtOAc and spot it on a TLC plate.

• Develop the plate in one of the test eluents. Visualize under UV light.

• The ideal system will give your product an Rf of ~0.3 and show good separation from other spots.

3. Column Packing (Wet Slurry Method):

• Secure the column vertically. Add a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.[6]

• In a beaker, prepare a slurry of silica gel in the initial, least polar eluent (e.g., 98:2 Hexane:EtOAc). Use about 40-60 g of silica for every 1 g of crude material.

• With the stopcock open, pour the slurry into the column. Use additional eluent to rinse all silica into the column.

• Gently tap the column to pack the silica into a uniform bed. Drain the excess solvent until the solvent level meets the top of the silica bed. Do not let the column run dry.

4. Sample Loading (Dry Loading):

• Dissolve the crude product (1 g) in a minimal amount of a volatile solvent like DCM.

• Add a small amount of silica gel (~2-3 g) to this solution.

• Remove the solvent completely on a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully add this powder to the top of the packed column. Add a final thin layer of sand on top to protect the sample layer.[1]

5. Elution and Fraction Collection:

• Carefully add the eluent to the column. Use gentle air pressure to begin moving the solvent through the column at a steady rate.

• Collect the eluting solvent in fractions (e.g., 10-20 mL per fraction).

• Monitor the progress of the separation by spotting alternate fractions on a TLC plate.

• If separation is slow, you can gradually increase the eluent polarity (gradient elution), for example, by moving from 95:5 to 90:10 Hexane:EtOAc.

6. Product Isolation:

• Analyze the collected fractions by TLC.

• Combine all fractions that contain only the pure product.

• Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2-(Prop-2-yn-1-yloxy)benzonitrile.

• Confirm purity by NMR, LC-MS, or other appropriate analytical techniques.

Purification Workflow Diagram

Sources

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• 2. jk-sci.com [jk-sci.com]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. orgsyn.org [orgsyn.org]
• 7. benchchem.com [benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Structural Analysis & Comparison Guide: Propargyloxybenzonitriles

This guide provides a structural analysis and comparative assessment of 2-(Prop-2-yn-1-yloxy)benzonitrile (also known as O-propargyl salicylnitrile), a critical intermediate in heterocyclic synthesis and "click" chemistry applications.

Due to the specific crystallographic data of the ortho-isomer being less commonly indexed in open-access repositories compared to its para-isomer, this guide utilizes the 4-(prop-2-yn-1-yloxy)benzonitrile as a crystallographic reference standard to illustrate the packing principles of this chemical class, while providing specific synthesis and spectroscopic data for the target ortho-isomer.

Executive Summary

• Compound: 2-(Prop-2-yn-1-yloxy)benzonitrile[1]

• CAS: 65211-56-5 (Generic/Isomer specific may vary)

• Role: Bifunctional building block containing a nitrile (electrophile/director) and a terminal alkyne (cycloaddition partner).

• Key Insight: Unlike its precursor (2-hydroxybenzonitrile), which is dominated by strong intermolecular hydrogen bonding, the propargylated derivative relies on weaker

  and stacking interactions, significantly altering its solubility and melting point.

Crystal Structure Data (Reference Standard)

Note: The following data represents the 4-isomer (Para) , which serves as the structural model for solid-state packing in aryl propargyl ethers. The ortho-isomer typically exhibits lower symmetry due to steric strain between the adjacent nitrile and propargyl groups.

Unit Cell Parameters (Monoclinic)

Parameter	Value	Description
Crystal System	Monoclinic	Common for planar aromatics.
Space Group		Centrosymmetric, favoring antiparallel packing.
a ( )	6.033(4)	Short axis, defining the stacking distance.
b ( )	7.393(5)	Width of the molecular ribbon.
c ( )	17.527(11)	Long axis, accommodating the propargyl tail.
(degrees)	90.84(1)	Near-orthogonal stacking.
Z	4	Four molecules per unit cell.

Packing & Interactions

• Planarity: The molecule is essentially planar, facilitating dense packing.

• Primary Interaction: A specific hydrogen bond exists between the acetylenic proton (

  ) and the nitrile nitrogen ( ), forming infinite wave-like chains along the [30-1] direction.

• Secondary Interaction: These chains are linked by

  stacking interactions between benzene rings (Centroid-centroid distance ).

Comparative Analysis: Target vs. Alternatives

This section contrasts the target molecule with its metabolic precursor and its structural isomer to guide selection in synthetic pathways.

Table 1: Physicochemical & Structural Comparison

Feature	Target: 2-Isomer (Ortho)	Reference: 4-Isomer (Para)	Precursor: 2-Hydroxy
Structure	Sterically crowded (Kinked)	Linear/Planar	Planar (H-bond donor)
Melting Point	Low-melting solid / Oil*	Solid ( )
Solubility	High (DCM, EtOAc, Toluene)	Moderate	Moderate (Polar solvents)
Key IR Band			(Broad)
Reactivity	Cyclization to Benzofurans	Click Chemistry (Linear linker)	O-Alkylation / Acylation
Packing Force	Dipole-Dipole / Steric	H-Bond ( )	Strong H-Bond ( )

*Note: The ortho-isomer often has a lower melting point than the para-isomer due to the disruption of crystal packing symmetry caused by the proximity of the propargyl and nitrile groups.

Synthesis & Characterization Protocols

Workflow Visualization

The following diagram illustrates the synthesis of the target molecule and the competing steric factors influencing its structure.

Figure 1: Synthesis pathway and structural implications for 2-(prop-2-yn-1-yloxy)benzonitrile.

Experimental Protocol: Synthesis & Crystallization

1. Synthesis (Williamson Ether Synthesis)

• Reagents: 2-Hydroxybenzonitrile (1.0 eq), Propargyl bromide (1.2 eq, 80% in toluene), Potassium Carbonate (1.5 eq), Acetone (dry).

• Procedure:

  • Dissolve 2-hydroxybenzonitrile in anhydrous acetone.

  • Add

    and stir at room temperature for 30 mins (formation of phenoxide anion).

  • Add propargyl bromide dropwise.

  • Reflux for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 4:1).

  • Filter off inorganic salts (

    , excess ).

  • Evaporate solvent. Recrystallize from Ethanol/Water or purify via column chromatography.

2. Crystallization (for XRD)

• Method: Slow Evaporation.

• Solvent System: Dissolve the purified solid in a minimum amount of hot Ethanol (

  ). Allow to cool slowly to room temperature in a vibration-free environment.

• Alternative: Vapor diffusion of Pentane into a concentrated Dichloromethane solution.

Spectroscopic Validation (NMR)

To confirm the ortho structure (and rule out para contamination):

• NMR (400 MHz, ):

  • Look for the doublet (

    ) at ( ) corresponding to the protons.

  • The terminal alkyne proton (

    ) appears as a triplet ( ) at .[2]

  • Differentiation: The aromatic region for the ortho-isomer will show a complex ABCD pattern (

    or ), whereas the para-isomer shows a symmetric pattern (two distinct doublets).

References

• Doi, I., & Okuno, T. (2013). Crystal structure of 4-(prop-2-yn-1-yloxy)benzonitrile. Acta Crystallographica Section E, 69(2), o263.

• Jan, C. Y., et al. (2013). 3-(Prop-2-yn-1-yloxy)phthalonitrile. Acta Crystallographica Section E, 69(7), o1074.

• BenchChem. (2025). Comparative Analysis of 2-Hydroxybenzonitrile and Its Derivatives.

• Cambridge Structural Database (CSD).Search Query: Propargyloxybenzonitrile.

Sources

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• 2. mdpi.com [mdpi.com]